molecular formula C12H7BrFIN2O2 B8352440 2-Bromo-5-[(2-fluoro-4-iodophenyl)amino]isonicotinic acid

2-Bromo-5-[(2-fluoro-4-iodophenyl)amino]isonicotinic acid

Cat. No.: B8352440
M. Wt: 437.00 g/mol
InChI Key: YFKAPGZCQWACMC-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-Bromo-5-[(2-fluoro-4-iodophenyl)amino]isonicotinic acid is a useful research compound. Its molecular formula is C12H7BrFIN2O2 and its molecular weight is 437.00 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C12H7BrFIN2O2

Molecular Weight

437.00 g/mol

IUPAC Name

2-bromo-5-(2-fluoro-4-iodoanilino)pyridine-4-carboxylic acid

InChI

InChI=1S/C12H7BrFIN2O2/c13-11-4-7(12(18)19)10(5-16-11)17-9-2-1-6(15)3-8(9)14/h1-5,17H,(H,18,19)

InChI Key

YFKAPGZCQWACMC-UHFFFAOYSA-N

Canonical SMILES

C1=CC(=C(C=C1I)F)NC2=CN=C(C=C2C(=O)O)Br

Origin of Product

United States

Synthesis routes and methods

Procedure details

Lithium 1,1,1,3,3,3-hexamethyldisilazan-2-ide (11.9 ml, 1.00 M, 11.82 mmol) was added to a solution of 2-fluoro-4-iodoaniline (1.40 g, 5.91 mmol) at −78° C. The pale green colored solution was stirred for 1½ h at −78° C. Then, lithium 1,1,1,3,3,3-hexamethyldisilazan-2-ide (5.45 ml, 1.00 M, 5.45 mmol) was added followed by 2-bromo-5-fluoroisonicotinic acid (1.00 g, 4.55 mmol) in THF (5 ml). The dark colored homogeneous mixture was warmed to room temperature and stirred overnight. The crude was diluted with EtOAc (300 ml). Then, it washed with dilute HCl solution (20 ml), H2O (20 ml), dried and purified on Flashmaster II using a 100 g cartridge to obtain 1.18 g (59%) of 2-Bromo-5-(2-fluoro-4-iodo-phenylamino)-isonicotinic acid.
Quantity
11.9 mL
Type
reactant
Reaction Step One
Quantity
1.4 g
Type
reactant
Reaction Step One
Quantity
5.45 mL
Type
reactant
Reaction Step Two
Quantity
1 g
Type
reactant
Reaction Step Three
Name
Quantity
5 mL
Type
solvent
Reaction Step Four
Name
Quantity
300 mL
Type
solvent
Reaction Step Five

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